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Cat. No.: B15564318 Get Quote

Technical Support for IT-143B: Data Not
Available
Efforts to compile a technical support center, including troubleshooting guides and FAQs, for

avoiding the off-target effects of IT-143B have been unsuccessful due to a lack of publicly

available scientific data on the compound.

A comprehensive search for information regarding the mechanism of action, off-target effects,

and experimental protocols for IT-143B did not yield the necessary details to create the

requested content for researchers, scientists, and drug development professionals.

IT-143B is identified as a rare, higher homologue of the piericidin class, isolated from a

Streptomyces species.[1] It has demonstrated activity against the fungus Aspergillus fumigatus,

the gram-positive bacterium Micrococcus luteus, and KB carcinoma cells.[1] However, its

broader pharmacological effects remain largely unexplored due to its limited availability.[1] The

compound is soluble in ethanol, methanol, DMF, and DMSO.[1]

The following critical information, which is necessary to generate the requested troubleshooting

guides, data tables, and diagrams, is not available in the public domain:

Mechanism of Action: Detailed information on the specific molecular targets and signaling

pathways modulated by IT-143B is not available.
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Off-Target Effects: There is no published data on the unintended molecular interactions or

cellular effects of IT-143B.

Quantitative Data: Key metrics such as binding affinities, IC50/EC50 values for both on-

target and potential off-target interactions, and optimal concentration ranges for various

experimental systems have not been documented in accessible literature.

Experimental Protocols: Standardized and validated protocols for the use of IT-143B in

different experimental models are not publicly available.

Without this foundational scientific data, it is not possible to provide specific guidance on

mitigating off-target effects, troubleshoot potential experimental issues, or present quantitative

data and signaling pathway diagrams as requested.

Further research and publication in peer-reviewed scientific journals are required to elucidate

the pharmacological profile of IT-143B before such a technical support resource can be

developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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